Cas no 18794-99-5 (ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate)

• Product Name: ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate
• CAS No: 18794-99-5
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 231106
• PubChem ID: 5357576
• Update Time: 2025-04-19

ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate
• Butanoic acid, 2-[2-(3-nitrophenyl)hydrazinylidene]-3-oxo-, ethyl ester
• (3-Nitro-benzolazo)-acetessigsaeure-aethylester
• 2-(3-nitrophenylaminocarbonyl)benzoic acid
• 2-[(3-nitrophenyl)aminocarbonyl]benzoic acid
• AC1L8AUT
• AC1Q73LI
• CBDivE_002769
• ethyl 2-(3-nitrophenyl)hydrazono-3-oxobutyrate
• N-(3-nitro-phenyl)-phthalamic acid
• N-(3-Nitro-phenyl)-phthalamidsaeur
• N-< 3-Nitro-phenyl> -phthalaminsaeure
• NSC408860
• Phthalanilic acid, 3'-nitro-
• Phthalsaeure-mono-(3-nitro-anilid)
• (E)-ethyl 2-(2-(3-nitrophenyl)hydrazono)-3-oxobutanoate
• SCHEMBL10289977
• 18794-99-5
• ETHYL PYRUVATE 3-NITROPHENYLHYDRAZONE
• 134747-25-4
• ethyl 2-[2-(3-nitrophenyl)hydrazinylidene]propanoate
• (E)-ethyl 2-(2-(3-nitrophenyl)hydrazono)propanoate

• Inchi： 1S/C11H13N3O4/c1-3-18-11(15)8(2)12-13-9-5-4-6-10(7-9)14(16)17/h4-7,13H,3H2,1-2H3/b12-8+
• InChI Key： SXBCOJHYBVQZQX-XYOKQWHBSA-N
• SMILES： O(C(/C(/C)=N/NC1C=CC=C(C=1)[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 113.58000
• LogP: 2.11100